Cas no 69602-08-0 (1,4-Ethano-1H-pyrido[3,2-b][1,5]benzodiazepine,2,3,4,4a,5,10,11,11a-octahydro-)

• Product Name: 1,4-Ethano-1H-pyrido[3,2-b][1,5]benzodiazepine,2,3,4,4a,5,10,11,11a-octahydro-
• CAS No: 69602-08-0
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 512848
• PubChem ID: 3053206
• Update Time: 2025-04-19

1,4-Ethano-1H-pyrido[3,2-b][1,5]benzodiazepine,2,3,4,4a,5,10,11,11a-octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethano-1H-pyrido[3,2-b][1,5]benzodiazepine,2,3,4,4a,5,10,11,11a-octahydro-
• 4a,5,11,11a-Tetrahydro-10H-quinuclidino(2,3-c)-1,5-benzodiazepine
• DTXSID30989692
• 2,3,4,4a,5,10,11,11a-Octahydro-1,4-ethanopyrido[3,2-b][1,5]benzodiazepine
• 69602-08-0
• 10H-Quinuclidino(2,3-c)-1,5-benzodiazepine, 4a,5,11,11a-tetrahydro-

• Inchi： 1S/C14H19N3/c1-2-4-12-11(3-1)15-9-13-14(16-12)10-5-7-17(13)8-6-10/h1-4,10,13-16H,5-9H2
• InChI Key： BGOBSXIPPDPZRW-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C1C2CNC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 229.15807
• Monoisotopic Mass: 229.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 399.3°C at 760 mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.65
• PSA: 27.3